N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-3-yl)methyl]benzamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H18ClN3O2S/c1-14-5-3-7-16(11-14)21(27)26(13-15-6-4-10-24-12-15)22-25-19-18(28-2)9-8-17(23)20(19)29-22/h3-12H,13H2,1-2H3
• InChI Key: UJORBHXWXVITQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC(=C4S3)Cl)OC
• Molecular Formula: C22H18ClN3O2S
• Molecular Weight: 423.9 g/mol

Description

This compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole core, a methoxy group at the 4-position of the benzothiazole, a chloro group at the 7-position, and a 3-methylbenzamide group attached to the nitrogen of the benzothiazole.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The specific reactions that this compound would undergo depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzothiazole core could contribute to its aromaticity and stability, while the various substituents could influence its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many benzothiazole derivatives exhibit antimicrobial, antifungal, anticancer, and anti-inflammatory activities.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, studying its reactions, and investigating its physical and chemical properties.